Cas no 70086-66-7 (Benzenamine,3-(methylseleno)-)
Benzenamine,3-(methylseleno)- structure
Product name:Benzenamine,3-(methylseleno)-
Benzenamine,3-(methylseleno)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,3-(methylseleno)-
- 3-methylselanylaniline
- Benzenamine, 3-(methylseleno)-
- 70086-66-7
- DTXSID70220359
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- Inchi： InChI=1S/C7H9NSe/c1-9-7-4-2-3-6(8)5-7/h2-5H,8H2,1H3
- InChI Key： HYQRHEJPQYUJDM-UHFFFAOYSA-N
- SMILES： C[Se]C1=CC=CC(=C1)N
Computed Properties
- Exact Mass: 180.99607
- Monoisotopic Mass: 186.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Boiling Point: 284.8°Cat760mmHg
- Flash Point: 126.1°C
- PSA: 26.02
Benzenamine,3-(methylseleno)- Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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